![molecular formula C10H7ClN2O3 B2444138 4-Chloro-8-methoxy-3-nitroquinoline CAS No. 1602939-41-2](/img/structure/B2444138.png)
4-Chloro-8-methoxy-3-nitroquinoline
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Description
4-Chloro-8-methoxy-3-nitroquinoline (CMNQ) is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its promising biological activities. It belongs to the class of quinolines and has a nitro group at position 3, a methoxy group at position 8, and a chlorine atom at position 4. CMNQ has been synthesized by several methods and has been extensively studied for its potential applications in various scientific research areas.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : The synthesis of 4-Chloro-8-methoxy-3-nitroquinoline has been achieved using various starting materials like 4-methoxyaniline, undergoing processes like cyclization, nitration, and chlorination, which are suitable for large-scale production with high yields (Zhao, Lei, & Guo, 2017).
- Chemical Reactions and Derivatives : This compound undergoes reactions with dimethylamine solution in alcohol, resulting in aminodehalogenation products and nucleophilic substitution of methoxy groups. Such reactions lead to the production of quinoline proton sponges, indicating potential for creating diverse chemical derivatives (Dyablo et al., 2015).
Potential Applications in Material Science
- Corrosion Inhibition : Schiff base compounds derived from quinoline structures, which can be related to this compound, have shown effectiveness in inhibiting corrosion of mild steel in acidic environments. This suggests a potential application of derivatives of this compound in materials science, especially in corrosion protection (Khan et al., 2017).
Applications in Crystallography and Structural Analysis
- Crystal and Molecular Structure Studies : Investigations have been conducted on the crystal structure of compounds similar to this compound, providing insights into molecular interactions and structural characteristics. Such studies are crucial for understanding the physical properties of these compounds and their potential applications in various fields (Gotoh & Ishida, 2019).
properties
IUPAC Name |
4-chloro-8-methoxy-3-nitroquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O3/c1-16-8-4-2-3-6-9(11)7(13(14)15)5-12-10(6)8/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHBORCAUOJGAQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C(C(=CN=C21)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1602939-41-2 |
Source
|
Record name | 4-chloro-8-methoxy-3-nitroquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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